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Compound of Interest

Compound Name:
1,2-Didecanoyl-3-

chloropropanediol-d5

Cat. No.: B15558421

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1,2-Didecanoyl-3-
chloropropanediol-d5, a deuterated ester of 3-chloropropanediol. Due to the limited

availability of a specific Safety Data Sheet (SDS) for this isotopically labeled compound, this

guide synthesizes information from available data sheets for the non-deuterated analog and

related chloropropanediol compounds. It is intended for use in a research and development

context by qualified personnel.

Compound Identification and Properties
1,2-Didecanoyl-3-chloropropanediol-d5 is a deuterium-labeled version of 1,2-Didecanoyl-3-

chloropropanediol, which is an ester product.[1][2] The primary use of such deuterated

compounds is as internal standards for quantitative analysis by methods like NMR, GC-MS, or

LC-MS, or as tracers in metabolic studies.[3]

Table 1: Physical and Chemical Properties
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Property Data Source

Synonyms
3-Chloropropane-1,2-diyl

didecanoate-d5

Inferred from related

compounds

Appearance Likely a solid [4]

Storage

Recommended to be stored at

room temperature in the

continental US, though this

may vary elsewhere. For long-

term stability, storage in a

freezer is advised. Always refer

to the Certificate of Analysis for

specific storage conditions.

[1][2][3][4]

Intended Use
For research use only. Not for

human or therapeutic use.
[1][5]

Hazard Identification and Toxicological Summary
Direct toxicological data for 1,2-Didecanoyl-3-chloropropanediol-d5 is not readily available.

The safety profile is therefore inferred from the hazardous properties of the parent compound,

3-chloro-1,2-propanediol (3-MCPD), and its esters. 3-MCPD is a known food contaminant and

has been the subject of extensive toxicological evaluation.

Warning: The non-deuterated parent compound, 3-chloro-1,2-propanediol, is classified as toxic,

a suspected carcinogen, and may damage fertility or the unborn child.[6][7] It is also fatal if

inhaled and causes damage to organs (kidney and testes) through prolonged or repeated

exposure.[6][7]

Table 2: Summary of Potential Hazards (based on 3-Chloro-1,2-propanediol)
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Hazard Category Classification Key Findings Source

Acute Toxicity (Oral) Toxic if swallowed. Category 3 [6][8]

Acute Toxicity

(Inhalation)
Fatal if inhaled. Category 2 [6][8]

Skin

Corrosion/Irritation
Causes skin irritation. Category 2 [6][8]

Serious Eye

Damage/Irritation

Causes serious eye

damage.
Category 1 [6][8]

Carcinogenicity
Suspected of causing

cancer.
Category 2 [6][7][8]

Reproductive Toxicity
May damage fertility

or the unborn child.
Category 1B [6][7][8]

Specific Target Organ

Toxicity (Single

Exposure)

Causes damage to

organs (Kidney).
Category 1 [6][8]

Specific Target Organ

Toxicity (Repeated

Exposure)

Causes damage to

organs (Testes)

through prolonged or

repeated exposure.

Category 1 [6]

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the significant hazards associated with the parent compound, stringent safety protocols

must be followed when handling 1,2-Didecanoyl-3-chloropropanediol-d5.

Personal Protective Equipment (PPE) and Engineering
Controls
A risk assessment should always be conducted before handling this compound. The following

represents a general guideline.
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Personal Protective Equipment (PPE)

Engineering Controls

Laboratory Coat Chemical-Resistant Gloves
(e.g., Nitrile) Safety Goggles or Face Shield

Certified Chemical Fume Hood Adequate General Ventilation

Click to download full resolution via product page

Caption: Recommended PPE and Engineering Controls.

First Aid Measures
Immediate medical attention is critical in case of exposure.

Table 3: First Aid Procedures
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Exposure Route Procedure Source

Inhalation

Move the person to fresh air. If

breathing has stopped, provide

artificial respiration. Seek

immediate medical attention.

[8][9]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the skin with plenty of water

and soap. Seek medical

attention.

[8][9]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention from an

ophthalmologist.

[6][8]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[8][9]

Spill and Disposal Procedures
A detailed spill response and waste disposal plan should be in place before working with this

compound.
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Spill Occurs

Evacuate Immediate Area
and Alert Others

Don Appropriate PPE

Contain Spill with
Inert Absorbent Material

Collect and Place in a
Sealed Container for Disposal

Decontaminate Spill Area

Dispose of Waste According to
Institutional and Local Regulations

Click to download full resolution via product page

Caption: General Spill Response Workflow.

Fire-Fighting Measures
In the event of a fire, the primary concern is the potential for the generation of hazardous

decomposition products.
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

Hazardous Combustion Products: Thermal decomposition can produce carbon oxides (CO,

CO2) and hydrogen chloride gas.[8][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8][9]

Stability and Reactivity
Understanding the chemical stability and reactivity is crucial for safe storage and handling.

Chemical Stability: The product is expected to be stable under recommended storage

conditions.[6][9]

Incompatible Materials: Avoid strong oxidizing agents, acids, and bases.[8][9]

Conditions to Avoid: Exposure to moisture should be avoided as the parent compound is

hygroscopic.[6][10]

Logical Relationship for Safe Handling
The following diagram illustrates the logical flow for ensuring safety when working with 1,2-
Didecanoyl-3-chloropropanediol-d5.
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Handling 1,2-Didecanoyl-3-chloropropanediol-d5

Conduct Comprehensive
Risk Assessment

Review SDS of Analogues
(e.g., 3-MCPD)

Implement Engineering Controls
and Select Appropriate PPE

Follow Strict Handling Protocols
in a Controlled Environment

Ensure Emergency Procedures
(Spill, First Aid) are in Place

Click to download full resolution via product page

Caption: Logical workflow for safe chemical handling.

This guide is intended to supplement, not replace, a formal risk assessment and the user's own

institutional safety protocols. Always consult the most up-to-date safety information and

exercise caution when handling this and any related chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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